Cas no 845868-07-7 (1-methanesulfonyl-1H-pyrrole-2,4-dicarboxylic acid 2-methyl ester)

1-methanesulfonyl-1H-pyrrole-2,4-dicarboxylic acid 2-methyl ester structure
845868-07-7 structure
Product name:1-methanesulfonyl-1H-pyrrole-2,4-dicarboxylic acid 2-methyl ester
CAS No:845868-07-7
MF:C8H8NO6S
MW:246.217221260071
CID:2139201
PubChem ID:58685819

1-methanesulfonyl-1H-pyrrole-2,4-dicarboxylic acid 2-methyl ester Chemical and Physical Properties

Names and Identifiers

    • 1-methanesulfonyl-1H-pyrrole-2,4-dicarboxylic acid 2-methyl ester
    • SCHEMBL5041467
    • PLXOAEYUFQCLQM-UHFFFAOYSA-N
    • 845868-07-7
    • DB-301414
    • Inchi: InChI=1S/C8H9NO6S/c1-15-8(12)6-3-5(7(10)11)4-9(6)16(2,13)14/h3-4H,1-2H3,(H,10,11)
    • InChI Key: PLXOAEYUFQCLQM-UHFFFAOYSA-N

Computed Properties

  • Exact Mass: 247.01505818Da
  • Monoisotopic Mass: 247.01505818Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 397
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 111Ų
  • XLogP3: 0

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